Cas no 88070-38-6 (5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide)
88070-38-6 structure
Product Name:5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide
CAS No:88070-38-6
MF:C7H4N2O4
MW:180.117661476135
CID:646324
PubChem ID:127257739
Update Time:2025-04-19
5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide
- 2,4,6-trimethyl-1-oxidopyrimidin-1-ium-5-ol
- 88070-38-6
- 5-Hydroxypyrimidine-2,4,6-tricarbaldehyde
-
- Inchi: 1S/C7H4N2O4/c10-1-4-7(13)5(2-11)9-6(3-12)8-4/h1-3,13H
- InChI Key: VSTFHXQKFOTQEW-UHFFFAOYSA-N
- SMILES: OC1=C(C=O)N=C(C=O)N=C1C=O
Computed Properties
- Exact Mass: 180.01710661g/mol
- Monoisotopic Mass: 180.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 97.2Ų
5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
88070-38-6 (5-Pyrimidinol, 2,4,6-trimethyl-, 1-oxide) Related Products
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